Cas no 56501-17-8 (6-Morpholinonicotinamide)

• Product Name: 6-Morpholinonicotinamide
• CAS No: 56501-17-8
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• MDL: MFCD06617591
• CID: 379186
• PubChem ID: 260349
• Update Time: 2025-06-08

6-Morpholinonicotinamide Chemical and Physical Properties

Names and Identifiers

• 6-Morpholinonicotinamide
• 3-Pyridinecarboxamide,6-(4-morpholinyl)-
• 6-morpholin-4-ylpyridine-3-carboxamide
• 6-(morpholin-4-yl)nicotinamide
• 6-(morpholin-4-yl)pyridine-3-carboxamide
• 6-morpholin-4-yl-nicotinamide
• AC1L62YV
• AC1Q5J3O
• NSC91441
• ST4122871
• SureCN357927
• 6-(4-morpholinyl)nicotinamide
• LR8
• 56501-17-8
• SCHEMBL357927
• WGUWZMKBMLBNEE-UHFFFAOYSA-N
• MFCD06617591
• CS-0326970
• HMS2592M03
• SMR000297048
• AKOS000424613
• MLS000676145
• SR-01000302241-1
• A831062
• CHEMBL1720183
• NCGC00245700-01
• 3-Pyridinecarboxamide, 6-(4-morpholinyl)-
• SR-01000302241
• NSC-91441
• DTXSID50293682
• J-518937
• DS-004967
• STK727094

• MDL： MFCD06617591
• Inchi： 1S/C10H13N3O2/c11-10(14)8-1-2-9(12-7-8)13-3-5-15-6-4-13/h1-2,7H,3-6H2,(H2,11,14)
• InChI Key： WGUWZMKBMLBNEE-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC(C(N)=O)=CN=2)CC1

Computed Properties

• Exact Mass: 207.10089
• Monoisotopic Mass: 207.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.4Ų

Experimental Properties

• PSA: 68.45

Additional information on 6-Morpholinonicotinamide

Comprehensive Overview of 6-Morpholinonicotinamide (CAS No. 56501-17-8): Properties, Applications, and Research Insights

6-Morpholinonicotinamide (CAS No. 56501-17-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This nicotinamide derivative, incorporating a morpholine moiety, is often explored for its role in modulating biological pathways, particularly in drug discovery and development. Its molecular formula, C₁₀H₁₃N₃O₂, reflects a balanced hydrophilicity and lipophilicity, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for 6-Morpholinonicotinamide has surged, driven by its relevance in targeting kinase inhibitors and enzyme modulators. Researchers frequently investigate its interactions with proteins such as PI3K and mTOR, which are critical in cancer therapeutics and metabolic disorders. The compound's morpholine ring enhances solubility and bioavailability, addressing a common challenge in drug formulation. This aligns with current trends in precision medicine, where optimizing pharmacokinetics is paramount.

From a synthetic perspective, 6-Morpholinonicotinamide is typically prepared via amide coupling reactions between nicotinic acid derivatives and morpholine. Advanced techniques like microwave-assisted synthesis have improved yields and reduced reaction times, catering to the growing need for efficient scalable production. Analytical methods such as HPLC and NMR spectroscopy ensure high purity, a non-negotiable requirement for pharmaceutical-grade intermediates.

Beyond therapeutics, this compound finds utility in material science, particularly in designing fluorescent probes and ligands for catalysis. Its electron-rich aromatic system and hydrogen-bonding capabilities make it a candidate for supramolecular chemistry applications. These interdisciplinary uses highlight its adaptability, resonating with the broader scientific community's focus on multi-functional compounds.

Environmental and safety profiles of 6-Morpholinonicotinamide are rigorously evaluated. While it is not classified as hazardous under standard guidelines, proper handling protocols—such as using personal protective equipment (PPE)—are recommended during laboratory use. This aligns with the increasing emphasis on green chemistry and workplace safety in industrial settings.

In summary, 6-Morpholinonicotinamide (CAS No. 56501-17-8) exemplifies the convergence of medicinal chemistry and materials innovation. Its dual role as a bioactive scaffold and a synthetic building block positions it at the forefront of modern research, answering pressing questions in drug design and molecular engineering. As scientific inquiries evolve, this compound is poised to remain a key player in addressing challenges across life sciences and beyond.